Cas no 873945-06-3 (2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol)

• Product Name: 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol
• CAS No: 873945-06-3
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5940854
• Update Time: 2025-05-21

2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol

• Inchi： 1S/C12H12FNO2/c1-8-11(6-7-15)14-12(16-8)9-4-2-3-5-10(9)13/h2-5,15H,6-7H2,1H3
• InChI Key： DXVNAENSILGNTI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CCO)N=C1C1=CC=CC=C1F

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 366.6±52.0 °C(Predicted)
• pka: 14.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol

Recent Advances in the Study of 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol (CAS: 873945-06-3)

2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol (CAS: 873945-06-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In terms of biological activity, recent studies have explored the compound's interaction with various molecular targets. Preliminary data suggest that 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol exhibits promising activity against certain enzymes and receptors, making it a candidate for further development in therapeutic areas such as neurology and oncology. However, detailed mechanistic studies are still underway to fully elucidate its mode of action.

Pharmacokinetic and pharmacodynamic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. These studies are essential for determining its suitability for human use. Early results indicate that the compound has favorable pharmacokinetic properties, but further optimization may be required to enhance its efficacy and reduce potential side effects.

In conclusion, 2-(2-Fluorophenyl)-5-methyl-4-oxazoleethanol represents a promising candidate for drug development, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on refining its synthesis, understanding its mechanism of action, and exploring its applications in various disease models. The compound's unique properties and recent advancements in its study highlight its importance in the field of chemical biology and pharmaceutical research.